Cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone
Overview
Description
Cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone is a compound that can be associated with various chemical reactions and syntheses. While the provided papers do not directly discuss this specific compound, they do provide insights into related chemical structures and reactions that can be informative for understanding the chemistry of cyclohexyl ketones and their derivatives.
Synthesis Analysis
The synthesis of related compounds involves the cyclization of ketone precursors. For instance, the cyclization of 2-(3-hydroxyphenyl)ethyl ketone O-2,4-dinitrophenyloximes leads to the formation of quinolin-8-ols and 1,2,3,4-tetrahydroquinolin-8-ols, which suggests that similar cyclization strategies could potentially be applied to the synthesis of cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone derivatives . Additionally, the Stobbe condensation is another synthetic route that has been used to condense cyclohexyl-phenyl ketones with dimethyl succinate, yielding naphthalene derivatives . These methods highlight the versatility of ketones in cyclization reactions to form more complex structures.
Molecular Structure Analysis
The molecular structure of cyclohexyl ketones can be inferred from the structures of related compounds. For example, the title compounds in one study adopt a keto-amine tautomeric form, which indicates the potential for tautomerism in cyclohexyl ketones as well . The strong intramolecular N-H...O hydrogen bond observed in these compounds could also be relevant for the stability of the cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone structure.
Chemical Reactions Analysis
Cyclohexyl ketones can undergo various chemical reactions. The use of (-) (1R, 2R, 5R)-5-methyl-2-(1-mercapto-1-methylethyl)-cyclohexanol as a reagent for the optical resolution of ketones demonstrates the reactivity of cyclohexyl ketones in stereoselective transformations . This suggests that cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone could potentially be resolved into its enantiomers using similar chiral reagents.
Physical and Chemical Properties Analysis
While the specific physical and chemical properties of cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone are not discussed in the provided papers, the properties of similar compounds can offer some insights. The presence of intramolecular hydrogen bonding, as seen in the keto-amine tautomeric forms, can influence the boiling point, solubility, and stability of such compounds . The reactivity of the ketone group in the Stobbe condensation also suggests that cyclohexyl ketones are likely to be reactive towards nucleophiles .
Safety and Hazards
Mechanism of Action
Target of Action
Cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone is a type of ketone, and its primary targets are the nucleophilic sites in various molecules . These sites are typically found in molecules such as hydroxylamine and hydrazine .
Mode of Action
The compound interacts with its targets through a process known as nucleophilic addition . In this process, the oxygen atom in the ketone group of the compound acts as a nucleophile, competing with nitrogen in reactions . The reaction with nitrogen forms an oxime in an essentially irreversible process as the adduct dehydrates .
Biochemical Pathways
The primary biochemical pathway affected by this compound is the formation of oximes and hydrazones . This pathway involves the reaction of aldehydes and ketones with hydroxylamine to form oximes or hydrazine to form hydrazones .
properties
IUPAC Name |
1-cyclohexyl-3-(2,6-dimethylphenyl)propan-1-one |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H24O/c1-13-7-6-8-14(2)16(13)11-12-17(18)15-9-4-3-5-10-15/h6-8,15H,3-5,9-12H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QQIOWPWDAJJBDN-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)C)CCC(=O)C2CCCCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H24O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40644821 |
Source
|
| Record name | 1-Cyclohexyl-3-(2,6-dimethylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40644821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.37 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Cyclohexyl 2-(2,6-dimethylphenyl)ethyl ketone | |
CAS RN |
898755-49-2 |
Source
|
| Record name | 1-Cyclohexyl-3-(2,6-dimethylphenyl)propan-1-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40644821 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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